Hydrocortisone 21-(sodium 3-sulphonatobenzoate)
Hydrocortisone 21-(sodium 3-sulphonatobenzoate)
Brand Name:
Vulcanchem
CAS No.:
33767-03-2
VCID:
VC0057195
InChI:
InChI=1S/C28H34O9S.Na/c1-26-10-8-18(29)13-17(26)6-7-20-21-9-11-28(33,27(21,2)14-22(30)24(20)26)23(31)15-37-25(32)16-4-3-5-19(12-16)38(34,35)36;/h3-5,12-13,20-22,24,30,33H,6-11,14-15H2,1-2H3,(H,34,35,36);/q;+1/p-1/t20-,21-,22-,24+,26-,27-,28-;/m0./s1
SMILES:
CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COC(=O)C5=CC(=CC=C5)S(=O)(=O)[O-])O)C)O.[Na+]
Molecular Formula:
C28H33NaO9S
Molecular Weight:
568.6 g/mol
Hydrocortisone 21-(sodium 3-sulphonatobenzoate)
CAS No.: 33767-03-2
Reference Standards
VCID: VC0057195
Molecular Formula: C28H33NaO9S
Molecular Weight: 568.6 g/mol
| CAS No. | 33767-03-2 |
|---|---|
| Product Name | Hydrocortisone 21-(sodium 3-sulphonatobenzoate) |
| Molecular Formula | C28H33NaO9S |
| Molecular Weight | 568.6 g/mol |
| IUPAC Name | sodium;3-[2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]carbonylbenzenesulfonate |
| Standard InChI | InChI=1S/C28H34O9S.Na/c1-26-10-8-18(29)13-17(26)6-7-20-21-9-11-28(33,27(21,2)14-22(30)24(20)26)23(31)15-37-25(32)16-4-3-5-19(12-16)38(34,35)36;/h3-5,12-13,20-22,24,30,33H,6-11,14-15H2,1-2H3,(H,34,35,36);/q;+1/p-1/t20-,21-,22-,24+,26-,27-,28-;/m0./s1 |
| Standard InChIKey | XGCAQYZQAVKKHC-VDYYWZOJSA-M |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@]4(C(=O)COC(=O)C5=CC(=CC=C5)S(=O)(=O)[O-])O)C)O.[Na+] |
| SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COC(=O)C5=CC(=CC=C5)S(=O)(=O)[O-])O)C)O.[Na+] |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4(C(=O)COC(=O)C5=CC(=CC=C5)S(=O)(=O)[O-])O)C)O.[Na+] |
| Synonyms | Cortisol 21-m-Sulfobenzoate Monosodium Salt; (11β)-11,17-Dihydroxy-21-[(3-sulfobenzoyl)oxy]pregn-4-ene-3,20-dione Monosodium Salt |
| PubChem Compound | 23686665 |
| Last Modified | Nov 11 2021 |
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